Cas no 1213083-29-4 ((3S)-3-AMINO-3-(2,3,4-TRIFLUOROPHENYL)PROPAN-1-OL)

• Product Name: (3S)-3-AMINO-3-(2,3,4-TRIFLUOROPHENYL)PROPAN-1-OL
• CAS No: 1213083-29-4
• MF: C₉H₁₀F₃NO
• MW: 205.17701292038
• CID: 5594954
• PubChem ID: 131028269
• Update Time: 2025-10-05

(3S)-3-AMINO-3-(2,3,4-TRIFLUOROPHENYL)PROPAN-1-OL Chemical and Physical Properties

Names and Identifiers

• (3S)-3-AMINO-3-(2,3,4-TRIFLUOROPHENYL)PROPAN-1-OL
• Benzenepropanol, γ-amino-2,3,4-trifluoro-, (γS)-
• 1213083-29-4
• EN300-1163913
• N15218

• Inchi： 1S/C9H10F3NO/c10-6-2-1-5(7(13)3-4-14)8(11)9(6)12/h1-2,7,14H,3-4,13H2/t7-/m0/s1
• InChI Key： YLUQSZPRZNNUNP-ZETCQYMHSA-N
• SMILES： C(O)C[C@H](N)C1=CC=C(F)C(F)=C1F

Computed Properties

• Exact Mass: 205.07144843g/mol
• Monoisotopic Mass: 205.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.338±0.06 g/cm3(Predicted)
• Boiling Point: 295.2±35.0 °C(Predicted)
• pka: 14.76±0.10(Predicted)

Additional information on (3S)-3-AMINO-3-(2,3,4-TRIFLUOROPHENYL)PROPAN-1-OL

Comprehensive Overview of (3S)-3-AMINO-3-(2,3,4-TRIFLUOROPHENYL)PROPAN-1-OL (CAS No. 1213083-29-4)

(3S)-3-AMINO-3-(2,3,4-TRIFLUOROPHENYL)PROPAN-1-OL is a specialized chiral compound with significant potential in pharmaceutical and chemical research. Its CAS number 1213083-29-4 uniquely identifies this molecule, which features a trifluorophenyl group and an amino alcohol moiety. This combination makes it a valuable intermediate in drug discovery, particularly for targeting neurological and metabolic disorders.

The compound’s chiral center at the 3-position is critical for its biological activity, as enantiopure forms often exhibit distinct pharmacological properties. Researchers are increasingly interested in (3S)-3-AMINO-3-(2,3,4-TRIFLUOROPHENYL)PROPAN-1-OL due to its role in synthesizing protease inhibitors and kinase modulators, which are hot topics in oncology and antiviral therapy. The presence of fluorine atoms enhances its metabolic stability and binding affinity, aligning with current trends in fluorine-based drug design.

From a synthetic perspective, CAS 1213083-29-4 is often prepared via asymmetric hydrogenation or enzymatic resolution, methods that align with green chemistry principles. This resonates with the growing demand for sustainable synthetic routes in the pharmaceutical industry. Analytical techniques like HPLC and NMR are essential for verifying its enantiomeric purity, a key concern for regulatory compliance in drug development.

Market-wise, the demand for (3S)-3-AMINO-3-(2,3,4-TRIFLUOROPHENYL)PROPAN-1-OL is rising due to its applications in preclinical research for neurodegenerative diseases, a sector experiencing exponential growth. Its use in PET tracer development further amplifies its relevance, as molecular imaging gains traction in personalized medicine. Suppliers often highlight its high purity (>98%) and strict storage conditions (2-8°C) to meet lab requirements.

Frequently searched questions about this compound include: "What is the synthetic route for CAS 1213083-29-4?" and "How does fluorination impact the bioactivity of (3S)-3-AMINO-3-(2,3,4-TRIFLUOROPHENYL)PROPAN-1-OL?" These reflect the compound’s technical nuances that intrigue medicinal chemists. Its logP and pKa values are also commonly queried, underscoring the importance of physicochemical profiling in early-stage research.

In summary, (3S)-3-AMINO-3-(2,3,4-TRIFLUOROPHENYL)PROPAN-1-OL exemplifies the intersection of chiral chemistry and drug discovery. Its CAS 1213083-29-4 serves as a gateway to cutting-edge therapeutic innovations, particularly in areas like targeted protein degradation and CNS drug development. As research trends shift toward precision medicine, this compound’s versatility ensures its enduring relevance in scientific literature and industrial applications.